6-[(4-Bromophenyl)sulfinyl]-3-pyridinylamine
Overview
Description
6-[(4-Bromophenyl)sulfinyl]-3-pyridinylamine is a chemical compound with the molecular formula C11H9BrN2OS . Its average mass is 297.171 Da and its monoisotopic mass is 295.961884 Da . This compound is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of 6-[(4-Bromophenyl)sulfinyl]-3-pyridinylamine consists of a pyridinylamine group attached to a bromophenyl group via a sulfinyl bridge . The exact 3D structure is not provided in the search results.Physical And Chemical Properties Analysis
6-[(4-Bromophenyl)sulfinyl]-3-pyridinylamine is a solid compound . Its melting point is between 168 - 170°C . More detailed physical and chemical properties are not provided in the search results.Scientific Research Applications
Antimicrobial and Antioxidant Potential
Compounds related to 6-[(4-Bromophenyl)sulfinyl]-3-pyridinylamine have shown promise in developing novel antimicrobial agents to fight Gram-positive pathogens and exhibit antioxidant effects .
Chemical Building Block
This compound is described as a versatile building block for advanced chemical applications due to its reliable properties such as a specific melting point range .
Life Science Research
It may be used in life science research solutions, including chromatography and mass spectrometry, analytical chemistry, biopharma production, and safety protocols in controlled environments and cleanroom solutions .
Mechanism of Action
The mechanism of action of 6-[(4-Bromophenyl)sulfinyl]-3-pyridinylamine is not specified in the search results. It’s mentioned that this compound finds applications in diverse scientific research areas, but the exact mechanisms are not provided.
properties
IUPAC Name |
6-(4-bromophenyl)sulfinylpyridin-3-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9BrN2OS/c12-8-1-4-10(5-2-8)16(15)11-6-3-9(13)7-14-11/h1-7H,13H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KZEOGMSMUZNQKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)C2=NC=C(C=C2)N)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9BrN2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID801265831 | |
Record name | 6-[(4-Bromophenyl)sulfinyl]-3-pyridinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801265831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
297.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1221791-64-5 | |
Record name | 6-[(4-Bromophenyl)sulfinyl]-3-pyridinamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1221791-64-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-[(4-Bromophenyl)sulfinyl]-3-pyridinamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID801265831 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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